2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one

• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol
• IUPAC Name: (2E)-2-[(4-hydroxyphenyl)methylidene]-6,7-dimethoxy-3,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C19H18O4/c1-22-17-10-13-5-6-14(9-12-3-7-15(20)8-4-12)19(21)16(13)11-18(17)23-2/h3-4,7-11,20H,5-6H2,1-2H3/b14-9+
• InChI Key: WYIOQJSFVUARED-NTEUORMPSA-N
• Isomeric SMILES: COC1=C(C=C2C(=C1)CC/C(=C\C3=CC=C(C=C3)O)/C2=O)OC
• SMILES: COC1=C(C=C2C(=C1)CCC(=CC3=CC=C(C=C3)O)C2=O)OC

Description

2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one, also known as HBDT, is a synthetic compound that has been studied for its potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to activate the Nrf2/ARE pathway, which plays a key role in regulating antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects
Studies have shown that this compound can exert a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, the reduction of oxidative stress, and the promotion of cell survival. This compound has also been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that may have adverse effects on cells or animals. However, one limitation is that this compound may not be as potent as other compounds with similar mechanisms of action, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on 2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one, including:
1. Further investigation of its anti-inflammatory and antioxidant effects in animal models of inflammatory diseases and neurodegenerative disorders.
2. Studies on the potential use of this compound as an adjuvant therapy for cancer treatment, either alone or in combination with other compounds.
3. Exploration of the potential use of this compound in the treatment of other diseases, such as cardiovascular disease and diabetes.
4. Investigation of the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of this compound, which may lead to the development of more potent and selective compounds.
5. Development of new synthetic methods for this compound that may improve its yield and purity.
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications, including as an anti-inflammatory agent, an antioxidant, and a neuroprotective agent. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one can be synthesized through a multi-step process involving the condensation of 4-hydroxybenzaldehyde with 2,3,4,5-tetrahydro-1H-benzo[b][1,4]dioxepin-6-amine, followed by oxidation and cyclization reactions. The final product is a yellow crystalline powder with a melting point of 215-217°C.

Scientific Research Applications

2-[(E)-4-Hydroxybenzylidene]-6,7-dimethoxytetralin-1-one has been studied for its potential in various scientific research applications, including as an anti-inflammatory agent, an antioxidant, and a neuroprotective agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may have implications for the treatment of inflammatory diseases and neurodegenerative disorders.